Cas no 72351-49-6 (3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)-)
72351-49-6 structure
Product Name:3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)-
CAS No:72351-49-6
MF:C12H15NO
MW:189.253603219986
MDL:MFCD04038545
CID:562673
PubChem ID:4589478
Update Time:2025-04-19
3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)-
- 1-Benzylpyrrolidine-3-carbaldehyde
- 1-Benzyl-pyrrolidine-3-carbaldehyde
- N-Benzylpyrrolidine-3-carboxaldehyde
- DTXSID10404616
- XCA35149
- FT-0730796
- AKOS006229123
- SCHEMBL2538235
- 1-Phenylmethyl-3-formylpyrrolidine
- CS-0342985
- 72351-49-6
- 1-benzylpyrrolidine-3-carboxaldehyde
- MFCD04038545
- PAMPHILDHRTJLG-UHFFFAOYSA-N
- AM101193
- A866274
- 1-benzyl-3-formylpyrrolidine
- DS-9686
- DA-03277
-
- MDL： MFCD04038545
- Inchi： 1S/C12H15NO/c14-10-12-6-7-13(9-12)8-11-4-2-1-3-5-11/h1-5,10,12H,6-9H2
- InChI Key： PAMPHILDHRTJLG-UHFFFAOYSA-N
- SMILES： O=CC1CCN(CC2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 189.11500
- Monoisotopic Mass: 189.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 187
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 1.149
- Boiling Point: 281 ºC
- Flash Point: 98 ºC
- PSA: 20.31000
- LogP: 1.64530
3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)- Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 087408-1g |
1-Benzyl-pyrrolidine-3-carbaldehyde |
72351-49-6 | 95+% | 1g |
￡694.00 | 2022-02-28 | |
| Chemenu | CM196764-250mg |
1-Benzylpyrrolidine-3-carbaldehyde |
72351-49-6 | 95%+ | 250mg |
$319 | 2024-07-24 | |
| Chemenu | CM196764-1g |
1-Benzylpyrrolidine-3-carbaldehyde |
72351-49-6 | 95%+ | 1g |
$709 | 2024-07-24 | |
| Chemenu | CM196764-1g |
1-Benzylpyrrolidine-3-carbaldehyde |
72351-49-6 | 95% | 1g |
$729 | 2021-08-05 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | LA946-1g |
3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)- |
72351-49-6 | 97% | 1g |
6560CNY | 2021-05-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B19060-250mg |
1-Benzylpyrrolidine-3-carbaldehyde |
72351-49-6 | 95% | 250mg |
￥2846.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B19060-100mg |
1-Benzylpyrrolidine-3-carbaldehyde |
72351-49-6 | 95% | 100mg |
￥1776.0 | 2022-10-09 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | B19060-1g |
1-Benzylpyrrolidine-3-carbaldehyde |
72351-49-6 | 95% | 1g |
￥7106.0 | 2022-10-09 | |
| abcr | AB286422-1 g |
1-Benzylpyrrolidine-3-carbaldehyde; 95% |
72351-49-6 | 1g |
€1052.50 | 2023-04-26 | ||
| Alichem | A109005383-100mg |
1-Benzylpyrrolidine-3-carbaldehyde |
72351-49-6 | 95% | 100mg |
$191.53 | 2023-09-01 |
3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)- Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
72351-49-6 (3-Pyrrolidinecarboxaldehyde,1-(phenylmethyl)-) Related Products
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